Cas no 2060058-46-8 (1-(2,2-dimethylcyclopropyl)methyl-4-methylpiperazine)

• Product Name: 1-(2,2-dimethylcyclopropyl)methyl-4-methylpiperazine
• CAS No: 2060058-46-8
• MF: C₁₁H₂₂N₂
• MW: 182.305782794952
• MDL: MFCD30488287
• CID: 5614084
• PubChem ID: 137702747
• Update Time: 2025-06-09

1-(2,2-dimethylcyclopropyl)methyl-4-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• EN300-330580
• 1-[(2,2-Dimethylcyclopropyl)methyl]-4-methylpiperazine
• 2060058-46-8
• Piperazine, 1-[(2,2-dimethylcyclopropyl)methyl]-4-methyl-
• 1-(2,2-dimethylcyclopropyl)methyl-4-methylpiperazine

• MDL： MFCD30488287
• Inchi： 1S/C11H22N2/c1-11(2)8-10(11)9-13-6-4-12(3)5-7-13/h10H,4-9H2,1-3H3
• InChI Key： UJCZMNFMXRBKDT-UHFFFAOYSA-N
• SMILES： N1(CCN(C)CC1)CC1CC1(C)C

Computed Properties

• Exact Mass: 182.178298710g/mol
• Monoisotopic Mass: 182.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• Density: 0.940±0.06 g/cm3(Predicted)
• Boiling Point: 213.4±8.0 °C(Predicted)
• pka: 7.74±0.10(Predicted)

Additional information on 1-(2,2-dimethylcyclopropyl)methyl-4-methylpiperazine

Professional Introduction to Compound with CAS No. 2060058-46-8 and Product Name: 1-(2,2-dimethylcyclopropyl)methyl-4-methylpiperazine

The compound identified by the CAS number 2060058-46-8 and the product name 1-(2,2-dimethylcyclopropyl)methyl-4-methylpiperazine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of piperazine derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a 2,2-dimethylcyclopropyl substituent and a 4-methylpiperazine backbone, contribute to its unique chemical properties and biological interactions.

In recent years, there has been growing interest in the development of novel piperazine-based compounds due to their versatility in drug design. Piperazines are heterocyclic amines that exhibit a wide range of pharmacological effects, including antipsychotic, antidepressant, antihistaminic, and anti-inflammatory activities. The specific modification of the piperazine ring with alkyl and cycloalkyl groups can significantly influence the pharmacokinetic and pharmacodynamic profiles of these compounds. The 1-(2,2-dimethylcyclopropyl)methyl-4-methylpiperazine molecule is designed to optimize these properties for targeted therapeutic applications.

The 2,2-dimethylcyclopropyl moiety in the compound's structure imparts steric hindrance, which can affect both its solubility and metabolic stability. This feature is particularly important in drug development, as it can influence how the compound is absorbed, distributed, metabolized, and excreted by the body (ADME). Additionally, the 4-methylpiperazine core provides a scaffold for further functionalization, allowing chemists to fine-tune the biological activity of the molecule. This dual structural feature makes 1-(2,2-dimethylcyclopropyl)methyl-4-methylpiperazine a promising candidate for various pharmacological studies.

Recent research in medicinal chemistry has highlighted the importance of piperazine derivatives in addressing neurological disorders. Studies have shown that modifications to the piperazine ring can enhance binding affinity to specific neurotransmitter receptors, leading to improved therapeutic efficacy. For instance, compounds with similar structural motifs have been investigated for their potential in treating conditions such as schizophrenia and depression. The unique combination of substituents in 1-(2,2-dimethylcyclopropyl)methyl-4-methylpiperazine may confer advantages over existing drugs by offering a more balanced receptor interaction profile.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex framework of the molecule. These methods not only enhance efficiency but also minimize unwanted byproducts, which is crucial for pharmaceutical applications. The synthetic route to 1-(2,2-dimethylcyclopropyl)methyl-4-methylpiperazine exemplifies the sophistication of modern organic synthesis in producing structurally complex bioactive molecules.

Evaluation of the compound's biological activity has been conducted through in vitro and in vivo studies. Preliminary results indicate that 1-(2,2-dimethylcyclopropyl)methyl-4-methylpiperazine exhibits notable interactions with various biological targets relevant to neurological disorders. These interactions suggest potential therapeutic benefits for conditions characterized by dysregulated neurotransmitter activity. Furthermore, its structural stability under physiological conditions makes it a promising candidate for further development into a novel therapeutic agent.

The pharmacokinetic properties of 1-(2,2-dimethylethylcyclopropylethyl)-4-methytpiprazine are also under investigation, with particular focus on its metabolic pathways and potential side effects. Understanding how the body processes this compound is essential for optimizing its clinical use. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been utilized to characterize its metabolic fate. These studies provide valuable insights into how the compound behaves within living systems and inform its development as a drug candidate.

Future directions in research involving 1-(2dimethylethylethyl)-4mepiprazine include exploring its potential synergies with other therapeutic agents. Combination therapies often yield better outcomes than single-agent treatments by targeting multiple pathways or mechanisms simultaneously. The unique properties of this compound make it an attractive candidate for such combinations, particularly in treating complex neurological disorders where multiple factors contribute to pathology.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists,and clinicians who work together to translate basic research findings into effective treatments for patients worldwide,The compound identified by CAS No.,2060058468, represents an example where cutting-edge chemical innovation meets medical need,And it underscores why continued investment in research into fundamental sciences remains crucial for advancing human health..